Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 5-chloroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2H2,1H3
• InChI Key: UDQYTPCGXBXZCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C(=N1)C=CC=C2Cl
• Molecular Formula: C10H9ClN2O2
• DSSTOX Substance ID: DTXSID901228977
• Molecular Weight: 224.64 g/mol
• CAS RN: 67625-36-9

Description

“Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound with the molecular formula C10H9ClN2O2. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine analogues, including Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate, has been a subject of research in medicinal chemistry. The synthesis process often involves a series of reactions and the output can be strongly dependent on the substituents of both reactants.

Molecular Structure Analysis

The molecular structure of Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate has been studied using density functional theory (DFT) and compared with the x-ray diffraction value. The results of the conformational analysis indicate that the molecular structure optimized by DFT is consistent with the crystal structure determined by single crystal x-ray diffraction.

Physical And Chemical Properties Analysis

Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate is a solid substance at room temperature. It has a molecular weight of 224.65. The compound should be stored in a sealed container in a dry environment.

Scientific Research Applications

Pharmaceutical Research

.

Bioimaging

Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate serves as a precursor in the development of fluorescent probes for bioimaging. .

Chemical Synthesis

The compound is involved in chemical reactions that lead to the synthesis of novel imidazopyridine derivatives with potential cytotoxic activity. .

Safety and Hazards

Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate is classified under GHS07 for safety and hazards. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Synthesis routes and methods

Procedure details

A solution of 2-amino-6-chloropyridine (6.43 g, 50 mmoles) and ethyl bromopyruvate (9.75 g, 50 mmoles) in ethanol (150 ml) was heated at reflux for 4 hours. After the solvent was removed, chloroform was added to the residue, which was washed in turn with saturated sodium bicarbonate and saturated saline, and then dried over anhydrous magnesium sulfate. After the solvent was concentrated, n-hexane was added to the mixture. Then, the crystals precipitated were filtered off and washed with n-hexane to obtain 7.60 g of the desired product (67.6%, pale yellow crystals).